Cas no 361171-15-5 (4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361171-15-5
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 6598203
• PubChem ID: 4062311
• Update Time: 2025-05-30

4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide
• 4-(azepan-1-ylsulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide
• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-[4-(4-pyridinyl)-2-thiazolyl]-
• SR-01000444917
• 4-(azepane-1-sulfonyl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]benzamide
• AKOS024598689
• SR-01000444917-1
• 361171-15-5
• EU-0072867
• Oprea1_805657
• 4-(azepan-1-ylsulfonyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
• F0737-0202

• Inchi： 1S/C21H22N4O3S2/c26-20(24-21-23-19(15-29-21)16-9-11-22-12-10-16)17-5-7-18(8-6-17)30(27,28)25-13-3-1-2-4-14-25/h5-12,15H,1-4,13-14H2,(H,23,24,26)
• InChI Key： PEQJGICVYJOIMS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=CN=CC=2)=CS1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 442.11333292g/mol
• Monoisotopic Mass: 442.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide

4-(Azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 361171-15-5): A Comprehensive Overview

4-(Azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 361171-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of azepane, sulfonyl, pyridine, and thiazole moieties, making it a promising candidate for drug discovery and medicinal chemistry applications. Its structural complexity and potential biological activity have led to increased interest among researchers exploring novel therapeutic agents.

The compound's azepane-1-sulfonyl group contributes to its distinctive physicochemical properties, including solubility and stability, while the pyridin-4-yl-thiazole moiety offers opportunities for targeted interactions with biological systems. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of these structural elements in known bioactive molecules. Current studies focus on its structure-activity relationships and potential applications in treating various conditions.

In the context of recent scientific trends, 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide aligns with the growing demand for heterocyclic compounds in drug development. The pharmaceutical industry's shift toward small molecule therapeutics has increased the value of such structurally diverse compounds. Its molecular weight of approximately 440.55 g/mol and balanced lipophilicity make it particularly interesting for oral drug formulation research.

The synthesis of CAS 361171-15-5 typically involves multi-step organic reactions, including sulfonylation and amide coupling processes. Recent advancements in flow chemistry and green synthesis methods have improved the efficiency of producing such complex molecules. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC purity analysis confirms the compound's structural integrity and quality.

From a commercial perspective, 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide serves as an important research chemical for academic institutions and pharmaceutical companies. The growing market for custom synthesis and building blocks in drug discovery has increased its relevance. Suppliers typically offer this compound in milligram to gram quantities, with purity levels exceeding 95%, catering to various research needs.

Recent publications have explored the biological evaluation of related compounds, suggesting potential applications in neurological research and inflammatory pathways. While specific clinical applications for 361171-15-5 are still under investigation, its structural features show promise for targeted drug design. Researchers are particularly interested in its potential blood-brain barrier permeability and metabolic stability characteristics.

Storage and handling of 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide require standard laboratory precautions. The compound is typically stored at 2-8°C in airtight containers protected from light and moisture. Proper material safety data should always be consulted before handling, though it doesn't fall under hazardous material classifications.

The future outlook for CAS 361171-15-5 appears promising as research continues to uncover its potential applications. With the pharmaceutical industry's increasing focus on precision medicine and personalized therapeutics, such structurally sophisticated compounds are becoming increasingly valuable. Ongoing studies may reveal novel biological activities or lead to the development of derivative compounds with enhanced properties.

For researchers interested in structure-based drug design or medicinal chemistry optimization, 4-(azepane-1-sulfonyl)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylbenzamide represents an intriguing subject for investigation. Its combination of multiple pharmacologically relevant structural elements makes it a versatile scaffold for further chemical modification and biological evaluation.